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Compound of Interest

Compound Name: Nigrolineaxanthone V

Cat. No.: B041114

An In-depth Technical Guide on the Physicochemical Properties of Nigrolineaxanthones

Disclaimer: Extensive literature searches did not yield specific information for a compound
named "Nigrolineaxanthone V". The Nigrolineaxanthone family of compounds, isolated from
Garcinia nigrolineata, includes congeners designated with letters A through S, and AA. This
guide provides a comprehensive overview of the available data for the Nigrolineaxanthone
series, with a focus on representative compounds where specific data has been published. The
methodologies and properties described herein are based on studies of this family of
xanthones and serve as a technical reference for researchers, scientists, and drug
development professionals.

Core Physicochemical Properties

Quantitative physicochemical data for individual Nigrolineaxanthones is not extensively
available in the public domain. The table below summarizes the fundamental properties derived
from the chemical structures reported in the literature. For instance, Nigrolineaxanthone E and
M's properties are listed as examples. Researchers investigating a specific Nigrolineaxanthone
would need to perform experimental determinations for properties such as melting point,
solubility, logP, and pKa.
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Nigrolineaxanthone

Nigrolineaxanthone

Property Data Source
E M
PubChem[1],
Molecular Formula C24H2606 C23H2406
KNApSACcK][2]
] PubChem[1],
Molecular Weight 410.5 g/mol 396.44 g/mol
KNApSACcK][2]
1,5,6-trihydroxy-3- 1,5-dihydroxy-8-(3-
methoxy-4-(2- hydroxy-3-

IUPAC Name methylbut-3-en-2- methylbutyl)-6',6'- PubChem[1]
yI)-2-(3-methylbut-2- dimethylpyrano(2',3":3,
enyl)xanthen-9-one 2)xanthone

PubChem[1],

CAS Number 639084-88-1 643026-14-6

KNApSACcK][2]
Not explicitly stated in ~ Not explicitly stated in
abstracts; typically abstracts; typically

Appearance General Knowledge
xanthones are yellow xanthones are yellow
crystalline solids. crystalline solids.

Data not available in Data not available in
Melting Point the provided search the provided search -
results. results.
Data not available in Data not available in
the provided search the provided search
N results. General results. General
Solubility -

solubility of xanthones

is in organic solvents.

[3]

solubility of xanthones

is in organic solvents.

[3]

logP (calculated)

6.3

Data not available in
the provided search

results.

PubChem[1]

Data not available in

Data not available in

pKa the provided search the provided search -
results. results.
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Experimental Protocols

The isolation and characterization of Nigrolineaxanthones from the plant Garcinia nigrolineata
involve a series of phytochemical techniques. The general workflow is outlined below.

Extraction and Isolation

A common procedure for the extraction and isolation of Nigrolineaxanthones from Garcinia
nigrolineata involves the following steps[4][5]:

» Plant Material Collection and Preparation: The stem bark, leaves, or latex of Garcinia
nigrolineata are collected, dried, and ground into a fine powder.

¢ Solvent Extraction: The powdered plant material is subjected to extraction with a suitable
organic solvent, typically methanol, at room temperature.

e Fractionation: The crude extract is then partitioned between different immiscible solvents of
varying polarities, such as chloroform and methanol, to separate compounds based on their
polarity.

o Chromatographic Separation: The resulting fractions are subjected to multiple rounds of
column chromatography. Common stationary phases include silica gel and reversed-phase
C18 silica gel. Elution is performed using gradient solvent systems, for example, a mixture of
chloroform and methanol or methanol and water|[6].

« Purification: Final purification of the isolated compounds is often achieved through
preparative thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC).
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Fig. 1: General workflow for the isolation of Nigrolineaxanthones.

Structure Elucidation

The chemical structures of the isolated Nigrolineaxanthones are determined using a
combination of spectroscopic techniques[4][7]:

o Melting Point Determination: Performed on an electrothermal melting point apparatus[6].

o UV-Visible Spectroscopy: To determine the absorption maxima, which is characteristic of the
xanthone chromophore[6].
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e Infrared (IR) Spectroscopy: To identify the presence of functional groups such as hydroxyls,
carbonyls, and aromatic rings[6].

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental composition[6].

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for elucidating the detailed chemical structure and
stereochemistry of the molecule[7].

Biological Activity and Signaling Pathways

Various Nigrolineaxanthones and other xanthones isolated from Garcinia species have
demonstrated a range of biological activities.

Antibacterial Activity

Nigrolineaxanthone N has been reported to exhibit significant antibacterial activity against
methicillin-resistant Staphylococcus aureus (MRSA)[5].

Antidiabetic and Cytotoxic Activities

Other xanthones from Garcinia nigrolineata have been investigated for their antidiabetic and
cytotoxic effects. For instance, some compounds showed a-glucosidase and a-amylase
inhibitory activities, as well as cytotoxicity against various cancer cell lines[8][9][10].

Potential Signaling Pathways in Cytotoxicity

While the specific signaling pathways affected by Nigrolineaxanthone V are unknown, studies
on other cytotoxic xanthones from Garcinia species suggest potential mechanisms of action.
For example, isojacareubin, a xanthone from Garcinia nujiangensis, was found to induce
apoptosis in ovarian cancer cells by modulating the PARP, PISK/AKT/mTOR, and MAPK/ERK
signaling pathways[11]. The following diagram illustrates a generalized view of these pathways,
which could be relevant for the cytotoxic effects of xanthones.
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Fig. 2: Potential cytotoxic signaling pathways modulated by xanthones.
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This guide provides a foundational understanding of the physicochemical properties and
biological activities of the Nigrolineaxanthone family of compounds. Further experimental work
is necessary to fully characterize the properties of each individual compound, including the
putative Nigrolineaxanthone V.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nigrolineaxanthone-v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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